Cas no 904998-77-2 (2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide)

• Product Name: 2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide
• CAS No: 904998-77-2
• MF: C₁₁H₈Cl₂N₂OS
• MW: 287.165019035339
• MDL: MFCD02854997
• CID: 3046874
• PubChem ID: 16783246
• Update Time: 2025-07-18

2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide
• BBL037559
• CS-0319147
• MFCD02854997
• VS-14262
• 904998-77-2
• ALBB-001530
• STK502432
• AKOS005171016

• MDL： MFCD02854997
• Inchi： 1S/C11H8Cl2N2OS/c12-5-1-2-6(8(13)3-5)7-4-17-11(15)9(7)10(14)16/h1-4H,15H2,(H2,14,16)
• InChI Key： HOLTYZQOLPJTMW-UHFFFAOYSA-N
• SMILES： C1(N)SC=C(C2=CC=C(Cl)C=C2Cl)C=1C(N)=O

Computed Properties

• Exact Mass: 285.9734394g/mol
• Monoisotopic Mass: 285.9734394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97.4Ų

Additional information on 2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide

Comprehensive Overview of 2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide (CAS No. 904998-77-2)

2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide, identified by its CAS number 904998-77-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiophene family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both amino and carboxamide functional groups, along with a 2,4-dichlorophenyl moiety, makes it a versatile intermediate for synthesizing novel therapeutic agents and crop protection chemicals.

In recent years, the demand for thiophene derivatives has surged due to their potential applications in drug discovery. Researchers are particularly interested in 2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide for its structural uniqueness, which allows for modifications to enhance bioavailability and target specificity. The compound's CAS no. 904998-77-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge scientific studies.

The synthesis of 2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide involves multi-step organic reactions, often starting from readily available precursors like 2,4-dichlorobenzaldehyde and cyanoacetamide. Its thiophene core is constructed via cyclization reactions, followed by functional group transformations to introduce the amino and carboxamide groups. These synthetic routes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications.

One of the trending topics in the context of CAS no. 904998-77-2 is its potential role in addressing antibiotic resistance. Scientists are exploring thiophene-based compounds as novel antimicrobial agents, and 2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide is a candidate due to its ability to disrupt bacterial cell membranes. This aligns with global efforts to combat superbugs, a hot-button issue in public health.

Another area of interest is the compound's application in agrochemicals. The 2,4-dichlorophenyl group is known for its herbicidal and fungicidal properties, making 2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide a promising scaffold for developing next-generation pesticides. With the growing emphasis on sustainable agriculture, researchers are investigating eco-friendly derivatives of this compound to reduce environmental impact.

From a commercial perspective, CAS no. 904998-77-2 is listed in catalogs of leading chemical suppliers, often under the name 2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide. Its pricing and availability are influenced by factors such as raw material costs and regulatory approvals. Companies specializing in custom synthesis frequently handle this compound, catering to the needs of pharmaceutical and agrochemical industries.

In conclusion, 2-Amino-4-(2,4-dichlorophenyl)thiophene-3-carboxamide (904998-77-2) is a compound of immense scientific and industrial value. Its unique structure and multifunctional groups make it a key player in drug discovery and crop protection. As research progresses, this compound is likely to feature prominently in innovations addressing some of the most pressing challenges in healthcare and agriculture.